Cas no 55724-43-1 ((1S,2R,4R,5R,7S,8R,11S,12S,15R,16R)-2,4,16-Trimethyl-15-[(2R)-6-methylheptan-2-yl]-6-oxapentacyclo[9.7.0.02,8.05,7.012,16]octadecane)

• Product Name: (1S,2R,4R,5R,7S,8R,11S,12S,15R,16R)-2,4,16-Trimethyl-15-[(2R)-6-methylheptan-2-yl]-6-oxapentacyclo[9.7.0.02,8.05,7.012,16]octadecane
• CAS No: 55724-43-1
• MF: C₂₈H₄₈O
• MW: 400.680129051209
• CID: 2671917
• Update Time: 2023-08-06

(1S,2R,4R,5R,7S,8R,11S,12S,15R,16R)-2,4,16-Trimethyl-15-[(2R)-6-methylheptan-2-yl]-6-oxapentacyclo[9.7.0.02,8.05,7.012,16]octadecane Chemical and Physical Properties

Names and Identifiers

• 3α,4α-Epoxy-2α-methyl-5α-cholestane
• 3alpha,4alpha-Epoxy-2alpha-methyl-5alpha-cholestane
• (1S,2R,4R,5R,7S,8R,11S,12S,15R,16R)-2,4,16-Trimethyl-15-[(2R)-6-methylheptan-2-yl]-6-oxapentacyclo[9
• (1S,2R,4R,5R,7S,8R,11S,12S,15R,16R)-2,4,16-Trimethyl-15-[(2R)-6-methylheptan-2-yl]-6-oxapentacyclo[9.7.0.02,8.05,7.012,16]octadecane

• Inchi： 1S/C28H48O/c1-17(2)8-7-9-18(3)21-12-13-22-20-10-11-24-26-25(29-26)19(4)16-28(24,6)23(20)14-15-27(21,22)5/h17-26H,7-16H2,1-6H3/t18-,19-,20+,21-,22+,23+,24+,25-,26+,27-,28-/m1/s1
• InChI Key： SHFATTXZPODCPH-SRRNPBSRSA-N
• SMILES： O1[C@@H]2[C@H](C)C[C@@]3(C)[C@@H](CC[C@H]4[C@@H]5CC[C@H]([C@H](C)CCCC(C)C)[C@@]5(C)CC[C@H]34)[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 611
• Topological Polar Surface Area: 12.5